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Compound of Interest

Compound Name: 2-Iodo-4-azidophenol

Cat. No.: B165371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 2-Iodo-4-
azidophenol, a compound of interest in various research and development applications. This

document outlines its fundamental molecular characteristics and provides a framework for its

potential experimental use.

Core Molecular Data
The fundamental properties of 2-Iodo-4-azidophenol are summarized in the table below.

These values are calculated based on the constituent atoms of the molecule.

Property Value

Chemical Formula C₆H₄IN₃O

Molecular Weight 261.02 g/mol

Synthesis of 2-Iodo-4-azidophenol: An Experimental
Protocol
The following section details a representative experimental protocol for the synthesis of 2-Iodo-
4-azidophenol. This protocol is provided for informational purposes and should be adapted

and optimized based on specific laboratory conditions and safety protocols.
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Objective: To synthesize 2-Iodo-4-azidophenol from a suitable starting material.

Materials:

4-Azidophenol

N-Iodosuccinimide (NIS)

Acetonitrile (anhydrous)

Dichloromethane (DCM)

Saturated sodium thiosulfate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-azidophenol in anhydrous

acetonitrile. Place the flask on a magnetic stirrer and add a stir bar.
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Iodination: To the stirring solution, add N-Iodosuccinimide (NIS) portion-wise at room

temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, quench the reaction mixture by adding a

saturated solution of sodium thiosulfate to reduce any unreacted iodine.

Extraction: Transfer the mixture to a separatory funnel and extract the product with

dichloromethane. Wash the organic layer with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a hexane-

ethyl acetate solvent system to yield pure 2-Iodo-4-azidophenol.

Safety Precautions: Azide compounds are potentially explosive and should be handled with

extreme caution. All procedures should be performed in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including safety glasses, lab coat, and

gloves, must be worn.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow from the starting materials to the final,

characterized product.
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Caption: Workflow for the synthesis and characterization of 2-Iodo-4-azidophenol.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Iodo-4-azidophenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165371#2-iodo-4-azidophenol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b165371#2-iodo-4-azidophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b165371#2-iodo-4-azidophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b165371#2-iodo-4-azidophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b165371#2-iodo-4-azidophenol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

